![molecular formula C9H11N2NaO3 B6276890 sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate CAS No. 2763750-18-9](/img/no-structure.png)
sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate
Overview
Description
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate (NMP) is a white crystalline powder that is an important component in the synthesis of a variety of organic compounds. It is used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other chemicals used in industry. NMP is also used as a catalyst in the synthesis of polymers, and as a reactant in the production of other organic compounds. It has been studied extensively for its potential applications in medicine, and has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate has been studied extensively in the fields of medicinal chemistry and biochemistry. It has been found to possess a variety of biochemical and physiological effects, and has been used in the synthesis of a variety of organic compounds. In addition to its use as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other chemicals used in industry, this compound has been used in the synthesis of polymers, and as a reactant in the production of other organic compounds.
Mechanism of Action
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate has been found to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, this compound can increase the levels of acetylcholine in the brain and thus increase the neurotransmitter’s activity. This mechanism of action has been studied extensively and has been found to have a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which can lead to increased cognitive function and improved memory. This compound has also been found to have anti-inflammatory and anti-oxidant effects, and has been studied for its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate is relatively easy to synthesize in the laboratory and has a wide range of applications in medicinal chemistry and biochemistry. It is a relatively stable compound and is not easily degraded by light or heat. However, this compound is a relatively expensive reagent and can be difficult to obtain in large quantities.
Future Directions
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate has a wide range of potential applications in medicinal chemistry and biochemistry. Future research should focus on the development of new and improved synthetic methods for the synthesis of this compound, as well as the development of new therapeutic applications for this compound. Additionally, further research should be conducted to explore the biochemical and physiological effects of this compound, as well as its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer’s disease.
Synthesis Methods
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate is synthesized via a two-step process. In the first step, a reaction between 3-methyloxetan-3-yl chloride and sodium hydroxide yields 3-methyloxetan-3-yl methyl ether. In the second step, the ether is reacted with pyrazole-5-carboxylic acid to yield this compound. The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate involves the reaction of 3-methyloxetan-3-ylmethanol with 1H-pyrazole-5-carboxylic acid in the presence of sodium hydroxide to form the desired product.", "Starting Materials": [ "3-methyloxetan-3-ylmethanol", "1H-pyrazole-5-carboxylic acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 3-methyloxetan-3-ylmethanol (1.0 g) and 1H-pyrazole-5-carboxylic acid (1.2 g) in 20 mL of dry tetrahydrofuran (THF).", "Step 2: Add sodium hydroxide (0.5 g) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Filter the reaction mixture to remove any solid impurities.", "Step 4: Add water (20 mL) to the filtrate and adjust the pH to 7 using hydrochloric acid.", "Step 5: Extract the product with ethyl acetate (3 x 20 mL).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product as a white solid (yield: 1.5 g, 85%).", "Step 7: Recrystallize the product from ethanol to obtain pure sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-5-carboxylate as a white solid." ] } | |
CAS RN |
2763750-18-9 |
Molecular Formula |
C9H11N2NaO3 |
Molecular Weight |
218.18 g/mol |
IUPAC Name |
sodium;2-[(3-methyloxetan-3-yl)methyl]pyrazole-3-carboxylate |
InChI |
InChI=1S/C9H12N2O3.Na/c1-9(5-14-6-9)4-11-7(8(12)13)2-3-10-11;/h2-3H,4-6H2,1H3,(H,12,13);/q;+1/p-1 |
InChI Key |
XBOSKIGHFFGFSV-UHFFFAOYSA-M |
Canonical SMILES |
CC1(COC1)CN2C(=CC=N2)C(=O)[O-].[Na+] |
Purity |
95 |
Origin of Product |
United States |
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